Cas no 2138113-99-0 (2-(2-methoxyethyl)amino-6-(trifluoromethyl)pyridine-4-carboxylic acid)

• Product Name: 2-(2-methoxyethyl)amino-6-(trifluoromethyl)pyridine-4-carboxylic acid
• CAS No: 2138113-99-0
• MF: C₁₀H₁₁F₃N₂O₃
• MW: 264.201153039932
• CID: 6394782
• PubChem ID: 165493420
• Update Time: 2025-10-31

2-(2-methoxyethyl)amino-6-(trifluoromethyl)pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-methoxyethyl)amino-6-(trifluoromethyl)pyridine-4-carboxylic acid
• 2-[(2-methoxyethyl)amino]-6-(trifluoromethyl)pyridine-4-carboxylic acid
• 2138113-99-0
• EN300-1137546

• Inchi： 1S/C10H11F3N2O3/c1-18-3-2-14-8-5-6(9(16)17)4-7(15-8)10(11,12)13/h4-5H,2-3H2,1H3,(H,14,15)(H,16,17)
• InChI Key： IKMXVWORIRPHCW-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C(=O)O)=CC(=N1)NCCOC)(F)F

Computed Properties

• Exact Mass: 264.07217670g/mol
• Monoisotopic Mass: 264.07217670g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 71.4Ų

Additional information on 2-(2-methoxyethyl)amino-6-(trifluoromethyl)pyridine-4-carboxylic acid

Introduction to 2-(2-methoxyethyl)amino-6-(trifluoromethyl)pyridine-4-carboxylic acid (CAS No. 2138113-99-0)

2-(2-methoxyethyl)amino-6-(trifluoromethyl)pyridine-4-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2138113-99-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to the pyridine class of heterocyclic aromatic compounds, characterized by a nitrogen atom embedded within a six-membered ring structure. The presence of functional groups such as an amine substituent at the 2-position, a trifluoromethyl group at the 6-position, and a carboxylic acid moiety at the 4-position endows this molecule with unique chemical properties and potential biological activities.

The structure of 2-(2-methoxyethyl)amino-6-(trifluoromethyl)pyridine-4-carboxylic acid is meticulously designed to enhance its suitability for various applications in medicinal chemistry. The trifluoromethyl group, a well-known pharmacophore, is often incorporated into drug molecules to improve metabolic stability, binding affinity, and lipophilicity. In this compound, it is strategically positioned at the 6-position of the pyridine ring, which may contribute to its interaction with biological targets. The amine functional group, located at the 2-position, can serve as a point of attachment for further derivatization or as a hydrogen bond acceptor in protein-ligand interactions.

The carboxylic acid group at the 4-position provides another site for chemical modification, enabling the synthesis of esters, amides, or salts that could enhance solubility or bioavailability. The 2-(2-methoxyethyl) side chain adds an additional layer of complexity, potentially influencing solubility and metabolic behavior. This combination of substituents makes 2-(2-methoxyethyl)amino-6-(trifluoromethyl)pyridine-4-carboxylic acid a versatile building block for medicinal chemists exploring novel therapeutic agents.

In recent years, there has been growing interest in developing small molecule inhibitors targeting protein-protein interactions (PPIs), which play crucial roles in various biological pathways. Pyridine-based compounds have emerged as effective scaffolds for PPI modulators due to their ability to mimic peptide backbones and interact with hydrophobic pockets in protein targets. The unique structural features of 2-(2-methoxyethyl)amino-6-(trifluoromethyl)pyridine-4-carboxylic acid, particularly the trifluoromethyl group and the amine moiety, suggest potential for designing PPI inhibitors with improved pharmacokinetic profiles.

Moreover, the compound's chemical properties make it suitable for exploration in the development of kinase inhibitors. Kinases are enzymes that regulate numerous cellular processes and are frequently implicated in diseases such as cancer. The presence of both electron-withdrawing (trifluoromethyl) and electron-donating (amine) groups in 2-(2-methoxyethyl)amino-6-(trifluoromethyl)pyridine-4-carboxylic acid could facilitate optimization for kinase inhibition by tuning electronic distribution and binding affinity.

Recent advancements in computational chemistry have enabled more efficient virtual screening and molecular docking studies to identify lead compounds for drug development. The three-dimensional structure of 2-(2-methoxyethyl)amino-6-(trifluoromethyl)pyridine-4-carboxylic acid, combined with its known physicochemical properties, can be used to predict its binding mode to potential targets. This approach has accelerated the discovery process by allowing researchers to prioritize compounds based on predicted interactions rather than relying solely on experimental screening.

The synthesis of 2-(2-methoxyethyl)amino-6-(trifluoromethyl)pyridine-4-carboxylic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic strategies may include nucleophilic substitution reactions to introduce the amine and trifluoromethyl groups, followed by carboxylation at the 4-position. Advances in catalytic methods have improved the efficiency of these transformations, making it feasible to produce complex molecules like this one on a larger scale.

In addition to its pharmaceutical applications, 2-(2-methoxyethyl)amino-6-(trifluoromethyl)pyridine-4-carboxylic acid may find utility in materials science and agrochemical research. Its unique structural motifs could inspire novel materials with tailored electronic properties or bioactive compounds designed for crop protection.

The biological activity of this compound is currently under investigation by several research groups aiming to uncover new therapeutic opportunities. Preliminary studies suggest that derivatives of this scaffold may exhibit inhibitory effects on certain enzymes or receptors relevant to neurological disorders, inflammation, or metabolic diseases. Further exploration through high-throughput screening and structure-activity relationship (SAR) studies will be essential to validate these findings and guide future development efforts.

As our understanding of disease mechanisms continues to evolve, so does our ability to design targeted therapeutics. Compounds like 2-(2-methoxyethyl)amino-6-(trifluoromethyl)pyridine-4-carboxylic acid represent promising candidates for addressing unmet medical needs by leveraging their unique chemical features. Collaborative efforts between synthetic chemists, biologists, and computational scientists will be crucial in translating these discoveries into safe and effective treatments for patients worldwide.